Cas no 219727-21-6 (ethyl 2-chloro-4-iodonicotinate)

• Product Name: ethyl 2-chloro-4-iodonicotinate
• CAS No: 219727-21-6
• MF: C₈H₇ClINO₂
• MW: 311.504153490067
• MDL: MFCD07781133
• CID: 2102438
• PubChem ID: 15850399
• Update Time: 2025-06-08

ethyl 2-chloro-4-iodonicotinate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-chloro-4-iodonicotinate
• 2-chloro-4-iodopyridine-3-carboxylic acid ethyl ester
• 3-Pyridinecarboxylic acid, 2-chloro-4-iodo-, ethyl ester
• AS-60752
• AKOS025404378
• DTXSID60578856
• 219272-21-6
• 2-Chloro-4-iodo-nicotinic acid ethyl ester
• YOJVEUAQIMBZSL-UHFFFAOYSA-N
• MFCD07781133
• CS-0193081
• ETHYL2-CHLORO-4-IODONICOTINATE
• SCHEMBL1584912
• Ethyl 2-Chloro-4-Iodopyridine-3-Carboxylate
• 219727-21-6
• DTXCID80529623
• DB-338283

• MDL： MFCD07781133
• Inchi： 1S/C8H7ClINO2/c1-2-13-8(12)6-5(10)3-4-11-7(6)9/h3-4H,2H2,1H3
• InChI Key： YOJVEUAQIMBZSL-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C=1C(=O)OCC)Cl

Computed Properties

• Exact Mass: 310.92100Da
• Monoisotopic Mass: 310.92100Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Sensitiveness: Light Sensitive

Additional information on ethyl 2-chloro-4-iodonicotinate

Introduction to Ethyl 2-chloro-4-iodonicotinate (CAS No. 219727-21-6)

Ethyl 2-chloro-4-iodonicotinate (CAS No. 219727-21-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, serves as a valuable intermediate in the synthesis of various biologically active molecules. The presence of both chloro and iodine substituents on the nicotinic acid derivative makes it a versatile building block for further chemical modifications, enabling the development of novel compounds with potential therapeutic applications.

The molecular structure of ethyl 2-chloro-4-iodonicotinate consists of a nicotinic acid backbone, which is esterified at the 3-position with an ethyl group. The substitution pattern, featuring a chloro group at the 2-position and an iodine atom at the 4-position, imparts distinct reactivity that is exploited in synthetic chemistry. This reactivity has been leveraged in recent studies to develop innovative methodologies for constructing complex heterocyclic scaffolds, which are prevalent in many pharmacologically relevant molecules.

In recent years, there has been a surge in research focused on exploiting halogenated pyridine derivatives for their medicinal chemistry potential. Ethyl 2-chloro-4-iodonicotinate, with its dual halogenation, stands out as a particularly interesting scaffold for such investigations. Researchers have utilized this compound to explore novel synthetic pathways that facilitate the introduction of additional functional groups, thereby expanding the chemical space available for drug discovery.

One of the most compelling aspects of ethyl 2-chloro-4-iodonicotinate is its role in cross-coupling reactions. The iodine atom, in particular, serves as an excellent handle for palladium-catalyzed reactions such as Suzuki-Miyaura and Stille couplings. These reactions have been instrumental in constructing biaryl structures, which are common motifs in many approved drugs. For instance, recent studies have demonstrated the use of ethyl 2-chloro-4-iodonicotinate in the synthesis of substituted biphenyls, which exhibit promising biological activities as kinase inhibitors.

The chloro group on ethyl 2-chloro-4-iodonicotinate also contributes to its synthetic utility. It can be readily displaced by nucleophiles under various conditions, allowing for the introduction of diverse functional groups at this position. This flexibility has been exploited in the development of libraries of compounds for high-throughput screening. Such libraries are essential tools in drug discovery pipelines, enabling researchers to identify lead compounds with desired pharmacological properties.

Moreover, ethyl 2-chloro-4-iodonicotinate has found applications in the synthesis of agrochemicals. The structural features of this compound make it a suitable precursor for developing novel pesticides and herbicides. By leveraging its reactivity, chemists have been able to create derivatives that exhibit enhanced efficacy against pests while maintaining environmental safety.

The interest in ethyl 2-chloro-4-iodonicotinate has also extended to its use as a starting material for exploring new synthetic methodologies. Researchers have reported innovative approaches for its preparation and subsequent transformations, which have broad implications for organic synthesis beyond pharmaceuticals and agrochemicals. These advancements highlight the compound's importance as a cornerstone in modern synthetic chemistry.

In conclusion, ethyl 2-chloro-4-iodonicotinate (CAS No. 219727-21-6) is a multifaceted compound with significant potential in various fields of chemistry. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists working on biologically active molecules. As research continues to uncover new applications and methodologies involving this compound, its importance is likely to grow even further.